Cas no 2248280-85-3 (2-(tert-butoxy)carbonyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid)

• Product Name: 2-(tert-butoxy)carbonyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid
• CAS No: 2248280-85-3
• MF: C₁₅H₁₈FNO₄
• MW: 295.306128025055
• CID: 6243097
• PubChem ID: 165730804
• Update Time: 2025-05-25

2-(tert-butoxy)carbonyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butoxy)carbonyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid
• EN300-1071510
• 2-[(tert-butoxy)carbonyl]-7-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid
• 2248280-85-3
• 7-fluoro-2-[(2-methylpropan-2-yl)oxycarbonyl]-3,4-dihydro-1H-isoquinoline-8-carboxylic acid

• Inchi： 1S/C15H18FNO4/c1-15(2,3)21-14(20)17-7-6-9-4-5-11(16)12(13(18)19)10(9)8-17/h4-5H,6-8H2,1-3H3,(H,18,19)
• InChI Key： KTZHQULAPBYMKY-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1C(=O)O)CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 295.12198622g/mol
• Monoisotopic Mass: 295.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(tert-butoxy)carbonyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid

Comprehensive Overview of 2-(tert-butoxy)carbonyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid (CAS No. 2248280-85-3)

The compound 2-(tert-butoxy)carbonyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid (CAS No. 2248280-85-3) is a fluorinated derivative of tetrahydroisoquinoline, a structural motif widely recognized in medicinal chemistry and drug discovery. This molecule features a tert-butoxy carbonyl (Boc) protecting group, a fluoro substituent at the 7-position, and a carboxylic acid functionality at the 8-position, making it a versatile intermediate for pharmaceutical synthesis. Researchers and industry professionals frequently search for this compound due to its potential applications in the development of bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibition.

In recent years, the demand for fluorinated heterocycles like 2-(tert-butoxy)carbonyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid has surged, driven by the growing interest in fluorine-containing drugs. Fluorination often enhances metabolic stability, bioavailability, and binding affinity, which explains why approximately 30% of FDA-approved small-molecule drugs contain fluorine. This compound's unique structure aligns with trends in precision medicine and targeted drug delivery, addressing common search queries such as "fluorine in drug design" and "Boc-protected intermediates for peptide synthesis."

The synthesis of CAS No. 2248280-85-3 typically involves multi-step organic transformations, including Pd-catalyzed cross-coupling, Boc protection, and selective fluorination. Its carboxylic acid group allows for further derivatization via amide bond formation or esterification, making it a valuable building block for combinatorial chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with stringent regulatory standards for pharmaceutical intermediates.

Beyond its synthetic utility, this compound has garnered attention in neuropharmacology research. Tetrahydroisoquinoline scaffolds are known to interact with G-protein-coupled receptors (GPCRs) and monoamine transporters, which are hot topics in searches related to neurodegenerative diseases and mood disorders. The fluoro substituent may modulate blood-brain barrier permeability, a key consideration for CNS drug candidates—a frequent query in AI-driven drug discovery platforms.

From an industrial perspective, scalability and green chemistry principles are increasingly prioritized. Manufacturers of 2248280-85-3 are exploring catalytic methods and solvent-free conditions to reduce environmental impact, aligning with ESG (Environmental, Social, and Governance) trends. This resonates with search terms like "sustainable pharmaceutical synthesis" and "cost-effective Boc protection strategies."

In summary, 2-(tert-butoxy)carbonyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid exemplifies the intersection of structural innovation and therapeutic potential. Its relevance to fluorine chemistry, peptide engineering, and CNS research ensures its prominence in both academic literature and industrial pipelines, catering to evolving search behaviors in the life sciences sector.